Cas no 1207452-23-0 (2-amino-1H-1,3-benzodiazole-5-carboxamide)

2-amino-1H-1,3-benzodiazole-5-carboxamide structure
1207452-23-0 structure
Product Name:2-amino-1H-1,3-benzodiazole-5-carboxamide
CAS No:1207452-23-0
MF:C8H8N4O
MW:176.175320625305
CID:4675116
PubChem ID:68352026
Update Time:2023-11-24

2-amino-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1H-benzo[d]imidazole-5-carboxamide
    • 1H-Benzimidazole-6-carboxamide, 2-amino-
    • MVZXAQTVSPDLMF-UHFFFAOYSA-N
    • 2-Amino-1H-benzimidazole-6-carboxamide
    • 2-Amino-1H-1,3-benzodiazole-6-carboxamide
    • 2-amino-1H-1,3-benzodiazole-5-carboxamide
    • Inchi: 1S/C8H8N4O/c9-7(13)4-1-2-5-6(3-4)12-8(10)11-5/h1-3H,(H2,9,13)(H3,10,11,12)
    • InChI Key: MVZXAQTVSPDLMF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)NC(N)=N2)N

Computed Properties

  • Exact Mass: 176.07
  • Monoisotopic Mass: 176.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.8

2-amino-1H-1,3-benzodiazole-5-carboxamide Pricemore >>

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